2-(4-Hydroxybut-1-ynyl)benzaldehyde

• Molecular Formula: C11H10O2
• Molecular Weight: 174.20 g/mol
• IUPAC Name: 2-(4-hydroxybut-1-ynyl)benzaldehyde
• InChI: InChI=1S/C11H10O2/c12-8-4-3-6-10-5-1-2-7-11(10)9-13/h1-2,5,7,9,12H,4,8H2
• InChI Key: BYQUOYPLGWGHER-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C=O)C#CCCO

Description

2-(4-Hydroxybut-1-ynyl)benzaldehyde is a useful research compound. Its molecular formula is C11H10O2 and its molecular weight is 174.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a suspension of palladium chloride (11.0 mg, 0.618 mmol) and cuprous iodide (Aldrich gold label, 43.5 mg, 0.229 mmol) in triethylamine (distilled from calcium hydride, 53 mL) was added, sequentially, triphenylphosphine (439 mg, 1.67 mmol), 3-butyn-1-ol (8.0 mL, 106 mmol), and 2-bromobenzaldehyde (10.6 mL, 88.3 mmol). The mixture was refluxed for 7 hours. The mixture was cooled to room temperature, diluted with ether (300 mL) and filtered. The pad was washed with ether (3×50 mL) and the combined filtrates were concentrated in vacuo to an oil: 16.1 g; 1H NMR (270 MHz, deuteriochloroform) δ 10.4 (1H, s), 7.85 (d, J=7 Hz), 7.35-7.50 (m, 3H), 3.0-4.0 (br s, 1H), 3.85 (t, J=6 Hz, 2H), 2.74 (t, J=6 Hz, 2H);

Synthesis routes and methods II

Procedure details

Synthesis routes and methods III

Procedure details

To a solution of 2-bromobenzaldehyde (10 g, 54 mmol) in anhydrous N,N-dimethylformamide (150 ml) was added 3-butyn-1-ol (6.13 ml, 81 mmol) and triethylamine (11.3 ml, 81 mmol), followed by copper (I) iodide (490 mg, 5.4 mmol) and Pd(PPh3)2Cl2 (1.9 g, 2.7 mmol), and the mixture degassed three times and stirred at room temperature overnight. The mixture was poured into water (600 ml) and extracted with EtOAc (3×150 ml); the combined EtOAc layers were washed with water (2×250 ml), sat NaCl (100 ml), then dried over Na2SO4, filtered and evaporated. The residue was purified by column chromatography on silica eluting with 50% Et2O in isohexanes to give the title compound (8.5 g, 90%) as an orange oil.